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Compound of Interest

Compound Name: 3-(Morpholinosulfonyl)aniline

Cat. No.: B185278 Get Quote

An In-depth Technical Guide to 3-
(Morpholinosulfonyl)aniline
CAS Number: 22184-97-0 Molecular Weight: 242.30 g/mol

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of 3-
(Morpholinosulfonyl)aniline, a chemical compound of interest within the broader class of

sulfonamides. While specific detailed experimental protocols and established signaling

pathways for this exact molecule are not extensively documented in publicly available scientific

literature, this guide contextualizes its significance based on the known properties of its

constituent chemical moieties: the aniline, morpholine, and sulfonamide groups.

Physicochemical Data
A summary of the key quantitative data for 3-(Morpholinosulfonyl)aniline is presented below.
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Property Value Source

CAS Number 22184-97-0 [1][2][3][4][5]

Molecular Formula C₁₀H₁₄N₂O₃S [1][3]

Molecular Weight 242.30 g/mol [2]

Appearance Solid [1]

Context within Medicinal Chemistry
The Sulfonamide Group: The sulfonamide functional group, -S(=O)₂-NR₂, is a well-established

pharmacophore in medicinal chemistry. Historically, sulfonamides were among the first classes

of synthetic antimicrobial agents and continue to be developed for a wide range of therapeutic

applications, including antibacterial, antiviral, antidiabetic, and anticancer therapies.[2] Their

versatility stems from the ability to readily modify the substituents attached to the sulfonamide

core, which allows for the fine-tuning of physicochemical and biological properties.[2]

The Aniline Moiety: Aniline and its derivatives are fundamental building blocks in the synthesis

of numerous pharmaceuticals.[2] The prototypical antibacterial drug, sulfanilamide, is a classic

example of an aniline derivative bearing a sulfonamide group.[2] The amino group of the aniline

ring provides a convenient point for chemical modification, enabling the construction of more

complex molecular architectures.[2]

The Morpholine Ring: The morpholine ring is a common heterocyclic motif incorporated into

many approved drugs and investigational compounds. Its presence can improve the

pharmacokinetic properties of a molecule, such as solubility and metabolic stability. Morpholine

derivatives have been shown to exhibit a broad spectrum of biological activities, including

antiviral, antimicrobial, anticancer, and anti-inflammatory effects.

Potential Areas of Research
Given the established biological activities of its constituent parts, 3-
(Morpholinosulfonyl)aniline represents a scaffold that could be explored for various

therapeutic purposes. Research into this and related molecules could involve:
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Synthesis of Analogs: The synthesis of a library of related compounds by modifying the

aniline or morpholine rings could lead to the discovery of molecules with enhanced potency

or selectivity for a particular biological target.

Biological Screening: Screening 3-(Morpholinosulfonyl)aniline and its analogs against a

panel of biological targets, such as kinases, proteases, or microbial enzymes, could identify

potential therapeutic applications. For instance, derivatives of 4-(methylsulfonyl)aniline have

been investigated as potential anti-inflammatory agents with selectivity for the COX-2

enzyme.[6][7]

Structure-Activity Relationship (SAR) Studies: A systematic investigation of how structural

modifications impact the biological activity of these molecules would be crucial for rational

drug design.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols for the synthesis or biological evaluation specifically of 3-
(Morpholinosulfonyl)aniline are not readily available in the scientific literature. Similarly, no

specific signaling pathways have been elucidated for this compound.

However, researchers interested in studying this molecule could adapt general protocols for the

synthesis and evaluation of other sulfonamide-containing compounds. For example, a potential

synthetic approach could involve the reaction of a corresponding sulfonyl chloride with

morpholine.

For biological evaluation, a starting point would be to screen the compound in assays relevant

to the known activities of sulfonamides and morpholine derivatives, such as antimicrobial

susceptibility testing or cancer cell proliferation assays.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the structural components of

3-(Morpholinosulfonyl)aniline and their potential contribution to its biological profile.
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Caption: Structural components of 3-(Morpholinosulfonyl)aniline and their potential biological

relevance.

Conclusion
While 3-(Morpholinosulfonyl)aniline itself is not extensively characterized in the scientific

literature, its chemical structure suggests that it may possess interesting biological properties

worthy of investigation. As a member of the sulfonamide class of compounds and containing

both aniline and morpholine moieties, it represents a promising starting point for medicinal

chemistry and drug discovery efforts. Further research is required to elucidate its specific

biological activities, mechanism of action, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.echemi.com/products/pd1805145216-3-morpholinosulfonylaniline.html
https://www.thsci.com/TS26877.html;jsessionid=549839EFFC5F30099CC509D07565973E.tomcat1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268323/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268323/
https://pubmed.ncbi.nlm.nih.gov/22328075/
https://pubmed.ncbi.nlm.nih.gov/22328075/
https://pubmed.ncbi.nlm.nih.gov/22328075/
https://www.benchchem.com/product/b185278#3-morpholinosulfonyl-aniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b185278#3-morpholinosulfonyl-aniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b185278#3-morpholinosulfonyl-aniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b185278#3-morpholinosulfonyl-aniline-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b185278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

